Cas no 864448-31-7 (3,9-dibenzyl-3,7,9-triazabicyclo[3.3.1]nonane)

• Product Name: 3,9-dibenzyl-3,7,9-triazabicyclo[3.3.1]nonane
• CAS No: 864448-31-7
• MF: C₂₀H₂₅N₃
• MW: 307.432604551315
• CID: 582659
• PubChem ID: 58946752
• Update Time: 2025-04-19

3,9-dibenzyl-3,7,9-triazabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• 3,7,9-Triazabicyclo[3.3.1]nonane, 3,9-bis(phenylmethyl)-
• 3,9-dibenzyl-3,7,9-triazabicyclo[3.3.1]nonane
• 864448-31-7
• SB12631
• SNGGAGSGIFAHDI-UHFFFAOYSA-N
• CS-0055663
• SCHEMBL5238490
• 3,9-Dibenzyl-3,7,9-triaza-bicyclo[3.3.1]nonane
• DTXSID40730677
• SY321146
• MFCD28166346

• Inchi： 1S/C20H25N3/c1-3-7-17(8-4-1)13-22-15-19-11-21-12-20(16-22)23(19)14-18-9-5-2-6-10-18/h1-10,19-21H,11-16H2
• InChI Key： SNGGAGSGIFAHDI-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C2CNCC1CN(CC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 307.204847810g/mol
• Monoisotopic Mass: 307.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines